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Compound of Interest

Compound Name: Defluoro Linezolid-d3

Cat. No.: B588791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of accurate and stable stock

solutions of Defluoro Linezolid-d3. As a deuterated analog, Defluoro Linezolid-d3 is a critical

internal standard for the quantitative analysis of its parent compound, Defluoro Linezolid, an

impurity of the antibiotic Linezolid. Adherence to proper preparation and storage procedures is

essential to maintain the isotopic purity and concentration of the standard, ensuring the

reliability and reproducibility of experimental results. This guide covers the chemical properties,

necessary equipment, safety precautions, a step-by-step preparation protocol, and

recommended storage conditions.

Chemical and Physical Properties
Defluoro Linezolid-d3 is a stable isotope-labeled version of Defluoro Linezolid. Key properties

are summarized below for reference.
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Property Value Source

Chemical Name

2,2,2-trideuterio-N-[[(5S)-3-(4-

morpholin-4-ylphenyl)-2-oxo-

1,3-oxazolidin-5-

yl]methyl]acetamide

[1]

Molecular Formula C₁₆H₁₈D₃N₃O₄ [1]

Molecular Weight 322.37 g/mol [1][2]

CAS Number 1795786-92-3 [1][2]

Appearance White to Off-White Solid [3]

Purity Typically ≥95% [3]

Unlabeled Solubility
Slightly soluble in Chloroform

and Methanol
[3][4]

Storage (Solid) 2-8°C [3][4]

Note: Solubility for the deuterated compound is expected to be very similar to its unlabeled

counterpart and other Linezolid analogs. Based on data for Linezolid and Linezolid-d3,

Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are also effective solvents.[5][6][7]

Materials and Equipment
Defluoro Linezolid-d3 solid

Calibrated analytical balance (readable to at least 0.1 mg)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated positive displacement or air displacement micropipettes

High-purity solvents (HPLC or LC-MS grade), such as:

Dimethyl sulfoxide (DMSO)

Methanol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.lgcstandards.com/CR/en/Defluoro-Linezolid-d3/p/TRC-D228802?queryID=58baf1618eedd405a9c14c5a3437a246
https://www.lgcstandards.com/CR/en/Defluoro-Linezolid-d3/p/TRC-D228802?queryID=58baf1618eedd405a9c14c5a3437a246
https://www.lgcstandards.com/CR/en/Defluoro-Linezolid-d3/p/TRC-D228802?queryID=58baf1618eedd405a9c14c5a3437a246
https://www.pharmaffiliates.com/en/1795786-92-3-defluoro-linezolid-d3-pasti024980.html
https://www.lgcstandards.com/CR/en/Defluoro-Linezolid-d3/p/TRC-D228802?queryID=58baf1618eedd405a9c14c5a3437a246
https://www.pharmaffiliates.com/en/1795786-92-3-defluoro-linezolid-d3-pasti024980.html
https://www.bocsci.com/product/defluoro-linezolid-cas-556801-15-1-472430.html
https://www.bocsci.com/product/defluoro-linezolid-cas-556801-15-1-472430.html
https://www.bocsci.com/product/defluoro-linezolid-cas-556801-15-1-472430.html
https://www.bocsci.com/product/linezolid-d3-cas-1127120-38-0-472416.html
https://www.bocsci.com/product/defluoro-linezolid-cas-556801-15-1-472430.html
https://www.bocsci.com/product/linezolid-d3-cas-1127120-38-0-472416.html
https://cdn.caymanchem.com/cdn/insert/15012.pdf
https://www.medchemexpress.com/linezolid-d3.html
https://www.caymanchem.com/product/25038/linezolid-d3
https://www.benchchem.com/product/b588791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Sonicator (optional, to aid dissolution)

Amber glass vials with airtight caps for storage

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Always handle Defluoro Linezolid-d3 in accordance with good laboratory practices.

Consult the Safety Data Sheet (SDS) for this compound before use. The SDS for the related

compound Linezolid indicates it may cause damage to organs through prolonged or

repeated exposure.[8][9][10]

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses, to avoid skin and

eye contact.[11]

Avoid inhalation of the powder.[11]

Experimental Protocol: Stock Solution Preparation
This protocol describes the preparation of a 1 mg/mL stock solution. The procedure can be

adapted for different concentrations and volumes by adjusting the mass of the compound and

the volume of the solvent accordingly.

Workflow for Stock Solution Preparationdot
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1. Equilibrate Compound Vial
to Room Temperature

2. Accurately Weigh
Defluoro Linezolid-d3

Prevents condensation

3. Quantitatively Transfer to a
Class A Volumetric Flask

4. Add ~70% of Final Solvent
(e.g., DMSO) and Dissolve

Use sonication if needed

5. Dilute to Final Volume
with Solvent

6. Stopper and Mix Thoroughly
(Vortex or Invert)

7. Aliquot into Labeled,
Airtight Amber Vials

8. Store at Recommended
Temperature (-20°C or -80°C)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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linezolid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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